Cas no 2138172-65-1 ((2-chloro-6-cyclopropyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol)

• Product Name: (2-chloro-6-cyclopropyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol
• CAS No: 2138172-65-1
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 6605682
• PubChem ID: 165787967
• Update Time: 2025-05-25

(2-chloro-6-cyclopropyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6-cyclopropyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol
• 2138172-65-1
• EN300-1129314

• Inchi： 1S/C12H15ClN2O/c13-12-5-8(7-16)10-6-15(9-1-2-9)4-3-11(10)14-12/h5,9,16H,1-4,6-7H2
• InChI Key： FEIZHXIPFOVAET-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=C2C(CCN(C2)C2CC2)=N1

Computed Properties

• Exact Mass: 238.0872908g/mol
• Monoisotopic Mass: 238.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.4Ų

Additional information on (2-chloro-6-cyclopropyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol

Comprehensive Overview of (2-chloro-6-cyclopropyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol (CAS No. 2138172-65-1)

The compound (2-chloro-6-cyclopropyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol, identified by its CAS No. 2138172-65-1, is a structurally unique heterocyclic molecule with significant potential in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate naphthyridine core, which is substituted with a cyclopropyl group and a hydroxymethyl functionality. This combination of features makes it a compelling subject for drug discovery, particularly in targeting enzyme modulation and receptor binding applications.

In recent years, the scientific community has shown growing interest in naphthyridine derivatives due to their versatility in medicinal chemistry. The presence of the chloro and cyclopropyl substituents in this compound enhances its bioavailability and metabolic stability, key factors in the development of novel therapeutics. Researchers are particularly intrigued by its potential role in addressing neurological disorders and inflammatory conditions, topics that dominate current biomedical research trends.

The synthesis of 2138172-65-1 involves multi-step organic transformations, often starting from readily available heterocyclic precursors. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation are frequently employed to optimize yield and purity. Its methanol group further allows for derivatization, enabling the creation of ester or ether analogs for structure-activity relationship (SAR) studies.

From a drug design perspective, this compound's molecular weight and lipophilicity align well with Lipinski's Rule of Five, a critical benchmark for oral drug candidates. Computational modeling suggests its affinity for kinase targets, which are hotly pursued in oncology research. This aligns with the surge in searches for "kinase inhibitors" and "small molecule therapeutics" across scientific databases.

Analytical characterization of (2-chloro-6-cyclopropyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol typically employs HPLC-MS and NMR spectroscopy, with its chlorine isotope pattern serving as a distinctive fingerprint. Stability studies under various pH conditions are essential, given the increasing regulatory focus on drug degradation products—a frequently queried topic in pharmaceutical forums.

Beyond therapeutics, this compound's rigid bicyclic structure makes it valuable in material science, particularly in designing fluorescent probes. The naphthyridine scaffold exhibits tunable photophysical properties, relevant to emerging fields like bioimaging and molecular sensors—areas generating substantial Google Scholar traffic.

Environmental and safety assessments indicate that CAS 2138172-65-1 requires standard laboratory precautions, with no extraordinary hazards reported. Its ecotoxicological profile remains under investigation, reflecting the broader industry shift toward green chemistry principles—a trending search term among sustainability-focused researchers.

In conclusion, (2-chloro-6-cyclopropyl-5,6,7,8-tetrahydro-1,6-naphthyridin-4-yl)methanol represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its synthetic accessibility and structural plasticity position it as a promising candidate for future innovations, answering the growing demand for "multitarget drug discovery" solutions in peer-reviewed literature and patent filings.